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Compound Name: 4-Pentyloxyphthalonitrile
Cat. No.: B021327
Introduction

4-Pentyloxyphthalonitrile is a key intermediate in the synthesis of phthalocyanines, a class of macrocyclic compounds with extensive applications ir
pentyloxy group, enhances the solubility of the resulting phthalocyanine derivatives in common organic solvents, facilitating their processing and appl

This guide provides a detailed, field-proven protocol for the synthesis of 4-Pentyloxyphthalonitrile from 4-nitrophthalonitrile and 1-pentanol. The cor
principles of the Williamson ether synthesis, where an alkoxide nucleophile displaces a leaving group on an aromatic ring.[2][3][4][5] The electron-witl
document offers in-depth explanations for each step, ensuring both reproducibility and a thorough understanding of the underlying chemical principle:

Materials and Equipment

Reagents
« 4-Nitrophthalonitrile (CsH3N3Oz, CAS: 31643-49-9, Purity: >98%)[6][7]

1-Pentanol (n-Amyl alcohol, CsH120, CAS: 71-41-0, Purity: 298%)

« Potassium Carbonate (K2COs, CAS: 584-08-7, Anhydrous, Purity: 299%)
* N,N-Dimethylformamide (DMF, CsH7NO, CAS: 68-12-2, Anhydrous)

* Methanol (CHsOH, ACS Grade) for recrystallization

» Deionized Water (H20)

Equipment

« Three-neck round-bottom flask (250 mL)

* Reflux condenser

* Magnetic stirrer and stir bar

« Heating mantle with temperature controller

» Dropping funnel

« Nitrogen or Argon gas inlet

» Buchner funnel and filter flask

« Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

e Vacuum oven

Quantitative Data Summary
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Reagent Formula Molar Mass ( g/mol ) Am
4-Nitrophthalonitrile CsH3Ns02 173.13[7] 5.0(
1-Pentanol CsH120 88.15 3.8:
Potassium Carbonate K2COs 138.21 5.9¢
N,N-Dimethylformamide CsH/NO 73.09 751

Experimental Workflow Diagram
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Caption: Experimental workflow for the synthesis of 4-Pentyloxyphthalonitrile.
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Detailed Step-by-Step Protocol
Part 1: Reaction Setup

» Glassware Preparation: Ensure all glassware is thoroughly dried in an oven at 120 °C for at least four hours and allowed to cool in a desiccator bef
* Apparatus Assembly: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen or ai

« Inert Atmosphere: Begin flushing the system with an inert gas (nitrogen or argon). While this reaction is not strictly air-sensitive, an inert atmospher

Part 2: Synthesis

« Charging the Flask: To the reaction flask, add 4-nitrophthalonitrile (5.00 g, 28.88 mmol) and anhydrous potassium carbonate (5.99 g, 43.32 mmol).
o Causality: Potassium carbonate is a weak base that is sufficient to deprotonate the 1-pentanol to its corresponding alkoxide.[8] Anhydrous condii
* Solvent Addition: Add 75 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask. Begin stirring to create a suspension.
o Causality: DMF is a polar aprotic solvent. It effectively solvates the potassium cation (K+) but poorly solvates the pentoxide anion. This leaves th
* Heating: Gently heat the mixture to 80-90 °C using a heating mantle.
« Alcohol Addition: Once the reaction temperature is stable, add 1-pentanol (4.7 mL, 43.32 mmol) dropwise over 10-15 minutes using a syringe or dr
o Causality: A slight excess of the alcohol and base ensures that the limiting reactant, 4-nitrophthalonitrile, is fully consumed.

« Reaction Monitoring: Maintain the reaction at 80-90 °C with vigorous stirring for 8-12 hours. The reaction progress can be monitored by Thin Layer

Part 3: Product Isolation and Work-up

« Cooling: After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

» Precipitation: In a separate large beaker, prepare approximately 500 mL of an ice-water slurry. While stirring the slurry vigorously, slowly pour the rt¢
o Causality: 4-Pentyloxyphthalonitrile is insoluble in water. This step causes the product to precipitate out of the solution, while the DMF solvent,

 Filtration: Isolate the crude solid product by vacuum filtration using a Buchner funnel.

» Washing: Wash the collected solid thoroughly with several portions of cold deionized water (3 x 100 mL) to remove any residual DMF and inorganit

Part 4: Purification and Characterization

» Recrystallization: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of hot methanol and heat the mixture until the solid compli
o Causality: Recrystallization is a purification technique based on differences in solubility. The desired product is soluble in the hot solvent but spat

» Final Isolation: Collect the purified white to off-white crystals by vacuum filtration and wash them with a small amount of cold methanol.

« Drying: Dry the final product in a vacuum oven at 40-50 °C overnight to remove any residual solvent. The expected yield is typically in the range of

« Characterization: Confirm the identity and purity of the final product using standard analytical techniques.

o

Melting Point: 35-37 °C.
o 1H NMR: Expect signals corresponding to the aromatic protons and the aliphatic protons of the pentyloxy chain.

o FT-IR: Look for the characteristic C=N nitrile stretch (around 2230 cm~*) and C-O-C ether stretches (around 1250 cm~* and 1050 cm~1). The dis

o

Purity (GC/HPLC): Purity should be >98%.
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Safety Precautions

All procedures should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety

« 4-Nitrophthalonitrile: Harmful if swallowed and causes skin and serious eye irritation. May cause respiratory irritation. Avoid breathing dust.[7][10][1

N,N-Dimethylformamide (DMF): Flammable liquid and vapor. Harmful in contact with skin or if inhaled. Causes serious eye irritation and may dama
+ 1-Pentanol: Flammable liquid and vapor. Harmful if inhaled and causes skin and eye irritation.[15][16][17][18][19] Keep away from heat, sparks, ani
» Potassium Carbonate: Causes serious eye irritation. Avoid breathing dust. Wash skin thoroughly after handling.[8][20][21][22]

In case of accidental exposure, consult the relevant Safety Data Sheet (SDS) immediately and seek medical attention if necessary. Dispose of all che
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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